Cas no 32045-75-3 (1-Propanone,2,3-dibromo-1,3-bis(4-methylphenyl)-)

• Product Name: 1-Propanone,2,3-dibromo-1,3-bis(4-methylphenyl)-
• CAS No: 32045-75-3
• MF: C₁₇H₁₆Br₂O
• MW: 396.11634349823
• CID: 323545
• PubChem ID: 296684
• Update Time: 2025-04-19

1-Propanone,2,3-dibromo-1,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2,3-dibromo-1,3-bis(4-methylphenyl)-
• DTXSID50304742
• 32045-75-3
• 2,3-dibromo-1,3-bis(4-methylphenyl)propan-1-one
• NSC167135
• NSC-167135

• Inchi： 1S/C17H16Br2O/c1-11-3-7-13(8-4-11)15(18)16(19)17(20)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3
• InChI Key： WPUHTXUFRHFWBF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C)=CC=1)C(C(C1C=CC(C)=CC=1)=O)Br

Computed Properties

• Exact Mass: 393.95678
• Monoisotopic Mass: 393.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.534
• Boiling Point: 445.9°Cat760mmHg
• Flash Point: 99°C
• Refractive Index: 1.618
• PSA: 17.07
• LogP: 5.38580